Cas no 672906-71-7 (Benzenemethanamine,N,a-dimethyl-4-(trifluoromethyl)-, (aS)-)

• Product Name: Benzenemethanamine,N,a-dimethyl-4-(trifluoromethyl)-, (aS)-
• CAS No: 672906-71-7
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 502501
• PubChem ID: 24888887
• Update Time: 2023-10-31

Benzenemethanamine,N,a-dimethyl-4-(trifluoromethyl)-, (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N,a-dimethyl-4-(trifluoromethyl)-, (aS)-
• (S)-N-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE
• S-NME-PTF-PEM
• HJCYBPVJJPKIFJ-ZETCQYMHSA-N
• (S)-N-Methyl-1-(4-(trifluoromethyl)phenyl)ethanamine
• (S)-N-METHYL-1-(4-(TRIFLUOROMETHYL)PHENYL)ETHAN-1-AMINE
• Benzenemethanamine,N,a-dimethyl-4-(trifluoromethyl)-,(as)-
• methyl[(1S)-1-[4-(trifluoromethyl)phenyl]ethyl]amine
• 672906-71-7
• AT22266
• SCHEMBL12154027
• AKOS025311289
• (1S)-N-methyl-1-[4-(trifluoromethyl)phenyl]ethanamine

• Inchi： 1S/C10H12F3N/c1-7(14-2)8-3-5-9(6-4-8)10(11,12)13/h3-7,14H,1-2H3/t7-/m0/s1
• InChI Key： HJCYBPVJJPKIFJ-ZETCQYMHSA-N
• SMILES： FC(C1C=CC(=CC=1)[C@H](C)NC)(F)F

Computed Properties

• Exact Mass: 203.09200
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.37670